Cas no 1543712-72-6 (2-amino-3-hydroxy-3-(oxolan-2-yl)propanoic acid)

• Product Name: 2-amino-3-hydroxy-3-(oxolan-2-yl)propanoic acid
• CAS No: 1543712-72-6
• MF: C₇H₁₃NO₄
• MW: 175.182422399521
• CID: 5984617
• PubChem ID: 115563172
• Update Time: 2025-10-30

2-amino-3-hydroxy-3-(oxolan-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-hydroxy-3-(oxolan-2-yl)propanoic acid
• 1543712-72-6
• EN300-1865995

• Inchi： 1S/C7H13NO4/c8-5(7(10)11)6(9)4-2-1-3-12-4/h4-6,9H,1-3,8H2,(H,10,11)
• InChI Key： KGIDRDDCUOALAZ-UHFFFAOYSA-N
• SMILES： O1CCCC1C(C(C(=O)O)N)O

Computed Properties

• Exact Mass: 175.08445790g/mol
• Monoisotopic Mass: 175.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.6
• Topological Polar Surface Area: 92.8Ų

Additional information on 2-amino-3-hydroxy-3-(oxolan-2-yl)propanoic acid

Professional Introduction to 2-amino-3-hydroxy-3-(oxolan-2-yl)propanoic acid (CAS No. 1543712-72-6)

2-amino-3-hydroxy-3-(oxolan-2-yl)propanoic acid, a compound with the CAS number 1543712-72-6, is a significant molecule in the field of chemical and biomedical research. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in various scientific domains. The presence of both amino and hydroxyl functional groups, coupled with an oxolane ring, makes it a versatile building block for the synthesis of more complex molecules.

The structure of 2-amino-3-hydroxy-3-(oxolan-2-yl)propanoic acid lends itself to diverse chemical modifications, enabling researchers to explore its utility in drug design, material science, and biochemical pathways. Its molecular framework is particularly intriguing because it can act as a precursor for the development of novel pharmaceutical agents. The oxolane ring, a five-membered heterocyclic ether, introduces rigidity and specific spatial orientation to the molecule, which is often a critical factor in biological activity.

In recent years, there has been a surge in research focused on the development of new therapeutic agents derived from natural product scaffolds. 2-amino-3-hydroxy-3-(oxolan-2-yl)propanoic acid fits well within this paradigm, as it shares structural similarities with several bioactive compounds isolated from plants and microorganisms. For instance, studies have shown that derivatives of this compound exhibit promising antimicrobial properties. The hydroxyl and amino groups provide multiple sites for further functionalization, allowing chemists to tailor the molecule's properties for specific biological targets.

The oxolane ring in 2-amino-3-hydroxy-3-(oxolan-2-yl)propanoic acid is particularly noteworthy, as it has been implicated in the bioactivity of several natural products. This moiety is known to stabilize the three-dimensional conformation of molecules, which can be crucial for their interaction with biological receptors. Researchers have leveraged this feature to design molecules that mimic the binding pockets of enzymes and receptors involved in disease pathways. For example, recent studies have demonstrated that oxolane-containing compounds can inhibit certain kinases, which are key targets in cancer therapy.

The synthesis of 2-amino-3-hydroxy-3-(oxolan-2-yl)propanoic acid presents an interesting challenge due to its complex structural features. However, advances in synthetic chemistry have made it more accessible than ever before. Modern techniques such as transition metal-catalyzed reactions and enzymatic transformations have enabled the efficient construction of this compound and its derivatives. These methods not only improve yield but also allow for greater control over stereochemistry, which is essential for biological activity.

In the realm of drug discovery, 2-amino-3-hydroxy-3-(oxolan-2-yl)propanoic acid has been explored as a scaffold for developing new antibiotics. The increasing prevalence of antibiotic-resistant bacteria has intensified the need for novel therapeutic strategies. By modifying the structure of this compound, researchers aim to identify molecules that can overcome existing resistance mechanisms. Preliminary studies have shown that certain derivatives exhibit potent activity against Gram-negative bacteria, suggesting their potential as lead compounds for new antibiotics.

Beyond its pharmaceutical applications, 2-amino-3-hydroxy-3-(oxolan-2-yl)propanoic acid has also found utility in material science. Its ability to form stable complexes with metal ions makes it a valuable ligand in coordination chemistry. These complexes have been used as catalysts in various organic transformations and as components in advanced materials with unique properties. The oxolane ring's interaction with metal centers provides a means to fine-tune electronic and steric effects, which can be exploited in designing materials with specific functionalities.

The growing interest in green chemistry has also influenced research on 2-amino-3-hydroxy-3-(oxolan-2-yl)propanoic acid. Efforts are underway to develop synthetic routes that minimize waste and reduce environmental impact. Biocatalytic methods, in particular, offer a sustainable alternative to traditional chemical synthesis. Enzymes such as lipases and oxidoreductases have been employed to construct key functional groups in this molecule under mild conditions. This approach aligns with the broader goal of creating more sustainable chemical processes.

In conclusion, 2-amino-3-hydroxy-3-(oxolan-2-yloxy)propanoic acid (CAS No. 1543712) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features make it a valuable tool for drug discovery, material science, and biochemical research. As our understanding of its properties continues to grow, so too will its applications in addressing some of the most pressing challenges facing modern science and medicine.